Cas no 1353971-00-2 (4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride)

• Product Name: 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride
• CAS No: 1353971-00-2
• MF: C₁₂H₁₈ClFN₂O₂S
• MW: 308.799924373627
• MDL: MFCD21098935
• CID: 2091348
• PubChem ID: 66570199
• Update Time: 2025-10-29

4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride
• 4-Fluoro-N-piperidin-3-ylmethyl-benzenesulfonamide hydrochloride
• G66494
• 4-fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide;hydrochloride
• DB-241951
• AKOS024464363
• 1353971-00-2
• CS-0445215
• 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamidehydrochloride

• MDL： MFCD21098935
• Inchi： 1S/C12H17FN2O2S.ClH/c13-11-3-5-12(6-4-11)18(16,17)15-9-10-2-1-7-14-8-10;/h3-6,10,14-15H,1-2,7-9H2;1H
• InChI Key： UJWJYMAPYAYDOM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)(NCC1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 308.0761549g/mol
• Monoisotopic Mass: 308.0761549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride

In-Depth Analysis of 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride (CAS: 1353971-00-2)

4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride (CAS: 1353971-00-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical research and drug development. This compound, featuring a fluorinated benzene ring and a piperidine moiety, has garnered attention due to its unique structural properties and potential therapeutic applications. Researchers are particularly interested in its role as a bioactive intermediate for designing novel small-molecule drugs.

The molecular structure of 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride combines a sulfonamide group with a fluorinated aromatic system, which enhances its binding affinity to biological targets. The presence of the hydrochloride salt improves its solubility, making it more suitable for formulation studies. Recent trends in medicinal chemistry highlight the growing demand for such fluorinated sulfonamides, as they often exhibit improved metabolic stability and membrane permeability compared to non-fluorinated analogs.

One of the most searched questions regarding this compound is: "What are the applications of 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride in drug discovery?" Current research suggests its potential as a scaffold for kinase inhibitors or GPCR modulators, particularly in oncology and CNS disorders. The piperidine moiety is known to interact with various neurotransmitter receptors, while the fluorobenzene sulfonamide group may contribute to target selectivity.

From a synthetic chemistry perspective, CAS 1353971-00-2 represents an interesting case study in heterocyclic compound synthesis. The incorporation of fluorine at the para position of the benzene ring (creating a 4-fluorobenzenesulfonamide structure) significantly alters the electronic properties of the molecule. This modification is frequently explored in modern structure-activity relationship (SAR) studies, as evidenced by numerous recent publications in medicinal chemistry journals.

The pharmaceutical industry's current focus on targeted therapies and precision medicine has increased interest in compounds like 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride. Its molecular weight of approximately 308.78 g/mol and balanced lipophilicity make it suitable for crossing biological barriers, a property highly valued in CNS drug development. Researchers are particularly investigating its potential as a precursor for neuroprotective agents or cognitive enhancers.

Another frequently searched aspect is: "How to handle and store 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride?" While specific handling procedures should always follow institutional guidelines, this compound typically requires storage at 2-8°C in a dry environment. Its hydrochloride salt form enhances stability compared to the free base, but proper chemical storage protocols should always be maintained for research-grade materials.

The global market for pharmaceutical intermediates like CAS 1353971-00-2 has seen steady growth, driven by increased R&D investment in small molecule therapeutics. Analytical techniques such as HPLC, LC-MS, and NMR are routinely employed to characterize this compound, with purity standards typically exceeding 95% for research applications. The compound's chromatographic properties and spectroscopic signatures are well-documented in scientific literature.

Emerging trends in computational chemistry and AI-assisted drug design have created new opportunities for studying 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride. Molecular docking studies suggest potential interactions with various enzyme active sites, particularly those containing hydrogen bond acceptors. This aligns with current industry focus on structure-based drug design approaches.

From a regulatory perspective, 4-Fluoro-N-(piperidin-3-ylmethyl)benzenesulfonamide hydrochloride is primarily used in research settings. Its status as a non-controlled substance in most jurisdictions facilitates academic and industrial research, though appropriate material safety data should always be consulted. The compound's patent landscape shows increasing activity, particularly in applications related to neurological disorders and inflammatory conditions.

Future research directions for CAS 1353971-00-2 may explore its potential in combination therapies or as part of drug conjugate systems. The versatility of the sulfonamide functional group allows for various chemical modifications, making it a valuable building block in medicinal chemistry. As the pharmaceutical industry continues to prioritize novel chemical entities, compounds like this will remain important tools in drug discovery pipelines.